(1R)-1-(3-methylcyclohexyl)ethan-1-amine hydrochloride
Overview
Description
. This compound is known for its unique structural properties, which make it a valuable entity in the synthesis of various pharmaceuticals and other chemical products.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of (1R)-1-(3-methylcyclohexyl)ethan-1-amine hydrochloride typically involves the transamination of 1-(3-methylcyclohexyl)ethan-1-one. This process is mediated by transaminases, with ATA-025 being identified as the most effective enzyme for chiral selective transamination . The reaction conditions include the use of dimethylsulfoxide as a co-solvent, with optimal conditions being 10% enzyme loading, 50 g/L substrate loading, at 45°C and pH 8.0 .
Industrial Production Methods: Industrial production of this compound involves similar synthetic routes but on a larger scale. The process is optimized for maximum yield and purity, with careful control of reaction parameters to ensure consistency and efficiency .
Chemical Reactions Analysis
Types of Reactions: (1R)-1-(3-methylcyclohexyl)ethan-1-amine hydrochloride undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for its transformation into different derivatives and for its application in various chemical processes.
Common Reagents and Conditions: Common reagents used in the reactions involving this compound include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various halogenating agents for substitution reactions. The reaction conditions vary depending on the desired product but generally involve controlled temperatures and pH levels to ensure optimal reaction rates and yields .
Major Products Formed: The major products formed from the reactions of this compound include various amine derivatives, which are valuable intermediates in the synthesis of pharmaceuticals and other chemical products .
Scientific Research Applications
(1R)-1-(3-methylcyclohexyl)ethan-1-amine hydrochloride has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of complex molecules. In biology, it serves as a precursor for the development of various bioactive compounds. In medicine, it is utilized in the synthesis of drugs for treating conditions such as hyperparathyroidism and neurodegenerative diseases . Additionally, it has applications in the industrial sector, where it is used in the production of various chemical products.
Mechanism of Action
The mechanism of action of (1R)-1-(3-methylcyclohexyl)ethan-1-amine hydrochloride involves its interaction with specific molecular targets and pathways. It exerts its effects by binding to receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and the derivative of the compound being used .
Comparison with Similar Compounds
Similar Compounds: Similar compounds to (1R)-1-(3-methylcyclohexyl)ethan-1-amine hydrochloride include (1R,3R)-1-ethyl-3-methylcyclohexane and other substituted cyclohexanes . These compounds share structural similarities but differ in their specific functional groups and stereochemistry.
Uniqueness: What sets this compound apart is its unique chiral center and the specific arrangement of its functional groups. This uniqueness contributes to its distinct chemical properties and its versatility in various applications .
Properties
CAS No. |
2728862-88-0 |
|---|---|
Molecular Formula |
C9H20ClN |
Molecular Weight |
177.7 |
Purity |
95 |
Origin of Product |
United States |
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